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Get Quote
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For researchers, scientists, and drug development professionals, the safe and effective
handling of the potent neurotoxin, Anemonia viridis toxin Il (Atx II), is of utmost importance.
This guide provides immediate safety protocols, operational plans for handling and disposal,
and detailed procedural guidance to foster a secure laboratory environment and ensure the
integrity of research.

Atx Il is a 47-amino acid peptide neurotoxin isolated from the sea anemone Anemonia sulcata
(also known as Anemonia viridis).[1] It is a potent modulator of voltage-gated sodium channels,
causing delayed inactivation and prolonging the action potential in excitable cells.[1][2] This
activity makes it a valuable tool in neurological and cardiac research but also necessitates
stringent safety measures due to its cardiotoxic and neurotoxic effects.[1][3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling Atx Il. All personnel must be trained in the proper use of PPE
before working with this toxin.
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PPE Category Item Specifications and Use
Required for protection against
) liquid splashes and chemical
Eye and Face Protection Safety Goggles

vapors when handling

solutions.

Face Shield

Recommended in addition to
safety goggles when there is a
high risk of splashing, such as
during the initial reconstitution
of the lyophilized powder or
during large-scale

preparations.

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are required.
Consider double-gloving for
added protection, especially
when handling concentrated
solutions. Inspect gloves for
any tears or punctures before
use.

Respiratory Protection

Respirator

Recommended when handling
the lyophilized powder to avoid
inhalation of fine particles. A
risk assessment should be
conducted to determine the
specific type of respirator
required for handling solutions

in poorly ventilated areas.

Hazard and Toxicity Data
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The following table summarizes the known hazard and toxicity data for Atx Il. This information

should be clearly communicated to all personnel handling the toxin.

Parameter Value Species/System Reference
Crab (Carcinus
Lethal Dose (LD50) 2 ug/kg [3]
maenas)
Human embryonic
Effective kidney 293 cells (for
) ~7 nM [3]
Concentration (EC50) Navl.1 and Navl.2
channels)
Dissociation Constant
76 £ 6 NnM Type lla Na+ channels  [3]

(Kd)

Observed Effects in

Humans

Pain and itch-like

sensations

Intradermal injection

[3]

Observed Effects in

Mammals

Cardiotoxic effects
(large increases in

heart rate)

Various

[3]

Experimental Protocols and Workflow

Adherence to a strict, step-by-step protocol is essential for the safe and effective use of Atx I

in a laboratory setting.

Reconstitution of Lyophilized Atx Il

Atx Il is typically supplied as a lyophilized powder and must be reconstituted before use.[1]

Materials:

 Vial of lyophilized Atx I

» Appropriate solvent (e.qg., sterile, distilled water or a specific buffer as per supplier

instructions)[1]

o Calibrated micropipettes with sterile, filtered tips
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o Vortex mixer
e Personal Protective Equipment (as specified in Section 1)
Procedure:

o Preparation: Don all required PPE. Work should be conducted in a designated area,
preferably within a chemical fume hood or biological safety cabinet.

o Equilibration: Allow the vial of lyophilized Atx Il to equilibrate to room temperature before
opening to prevent condensation.

¢ Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette, add the specified volume of the appropriate solvent to the
vial.[1]

o Gently swirl the vial to dissolve the powder. Avoid vigorous shaking or vortexing to prevent
denaturation of the peptide.

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to prepare single-use aliquots to avoid repeated
freeze-thaw cycles.

o Store the reconstituted aliquots at —20°C or as recommended by the supplier.[1] Properly
stored solutions are typically stable for at least three months.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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